Cas no 1269152-57-9 ((1-methylcyclopentyl)methanamine;hydrochloride)

• Product Name: (1-methylcyclopentyl)methanamine;hydrochloride
• CAS No: 1269152-57-9
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD18380674
• CID: 4566174
• Update Time: 2025-10-24

(1-methylcyclopentyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methylcyclopentyl)methanamine hydrochloride
• (1-Methylcyclopentyl)Methanamine Hydrochloride(WX601115)
• (1-methylcyclopentyl)methanamine;hydrochloride

• MDL： MFCD18380674
• Inchi： 1S/C7H15N.ClH/c1-7(6-8)4-2-3-5-7;/h2-6,8H2,1H3;1H
• InChI Key： CYHREEAGZNSGMU-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1)C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

(1-methylcyclopentyl)methanamine;hydrochloride Security Information

• Hazard Category Code： 22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：

Additional information on (1-methylcyclopentyl)methanamine;hydrochloride

Recent Advances in the Study of (1-methylcyclopentyl)methanamine Hydrochloride (CAS: 1269152-57-9): A Comprehensive Research Brief

The compound (1-methylcyclopentyl)methanamine hydrochloride (CAS: 1269152-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its cyclopentyl backbone and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. The hydrochloride salt form enhances its solubility and stability, making it particularly attractive for pharmaceutical development.

Several research groups have investigated the synthetic pathways for producing (1-methylcyclopentyl)methanamine hydrochloride with high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that achieved >95% purity with minimal byproducts. The researchers emphasized the importance of controlling reaction conditions, particularly temperature and pH, to prevent the formation of unwanted isomers. This advancement in synthesis methodology has paved the way for larger-scale production, enabling more extensive pharmacological evaluation.

Pharmacological studies have revealed interesting properties of (1-methylcyclopentyl)methanamine hydrochloride. Preliminary in vitro assays indicate moderate affinity for certain neurotransmitter receptors, particularly in the dopaminergic and serotonergic systems. A recent paper in Neuropharmacology (2024) reported that the compound shows selective modulation of specific receptor subtypes, suggesting potential applications in neurological disorders. However, researchers caution that these findings are preliminary and require further validation through comprehensive in vivo studies.

The compound's potential as a precursor in drug development has also been explored. Its unique structural features make it a valuable scaffold for designing novel molecules targeting various disease pathways. A 2024 study in ACS Medicinal Chemistry Letters described the successful incorporation of (1-methylcyclopentyl)methanamine hydrochloride into several lead compounds with improved pharmacokinetic properties. The researchers noted that the cyclopentyl moiety contributes to enhanced blood-brain barrier penetration, while the amine group allows for easy derivatization.

Safety and toxicological assessments of (1-methylcyclopentyl)methanamine hydrochloride are currently underway. Early results from preclinical studies suggest a favorable safety profile at therapeutic doses, with no significant organ toxicity observed in animal models. However, researchers emphasize the need for comprehensive long-term toxicity studies before considering clinical applications. The compound's metabolic pathways are also being investigated to understand potential drug-drug interactions.

Future research directions for (1-methylcyclopentyl)methanamine hydrochloride include structure-activity relationship studies to optimize its pharmacological properties, exploration of its potential in combination therapies, and development of novel formulations to enhance bioavailability. The compound's versatility and promising initial results position it as an important focus area in medicinal chemistry research, with potential applications ranging from neurological disorders to infectious diseases.